Cas no 2229022-38-0 (4-(Dimethyl-1,2-oxazol-4-yl)butan-2-ol)

• Product Name: 4-(Dimethyl-1,2-oxazol-4-yl)butan-2-ol
• CAS No: 2229022-38-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5758984
• PubChem ID: 165758842
• Update Time: 2025-05-24

4-(Dimethyl-1,2-oxazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2229022-38-0
• 4-(dimethyl-1,2-oxazol-4-yl)butan-2-ol
• EN300-1788548
• 4-(Dimethyl-1,2-oxazol-4-yl)butan-2-ol

• Inchi： 1S/C9H15NO2/c1-6(11)4-5-9-7(2)10-12-8(9)3/h6,11H,4-5H2,1-3H3
• InChI Key： IOZSLEAQEBPDKJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCC(C)O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(Dimethyl-1,2-oxazol-4-yl)butan-2-ol

4-(Dimethyl-1,2-Oxazol-4-yl)butan-2-ol: A Comprehensive Overview

4-(Dimethyl-1,2-Oxazol-4-yl)butan-2-ol, also known by its CAS number CAS No. 2229022-38-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis, properties, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of 4-(Dimethyl-1,2-Oxazol-4-yl)butan-2-ol consists of a butanediol backbone with a dimethyl oxazole substituent at the fourth position. The oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. Recent studies have highlighted the importance of such heterocyclic compounds in drug design and material synthesis due to their ability to form strong hydrogen bonds and exhibit high thermal stability.

From a synthetic perspective, 4-(Dimethyl-1,2-Oxazol-4-yl)butan-2-ol can be synthesized through a variety of methods, including nucleophilic substitution and condensation reactions. One of the most efficient routes involves the reaction of an appropriate aldehyde with dimethyl oxazole in the presence of a catalyst. This method has been optimized in recent research to achieve high yields and purity levels. The synthesis process is highly modular, allowing for easy modification of substituents to tailor the compound's properties for specific applications.

The physical properties of 4-(Dimethyl-1,2-Oxazol-4-yl)butan-2-ol include a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. These properties make it suitable for use in both liquid and solid-state applications. Recent studies have also investigated its solubility in various solvents, revealing excellent solubility in polar solvents such as water and ethanol, which enhances its utility in formulation development.

In terms of applications, 4-(Dimethyl-1,2-Oxazol-4-yl)butan-2-ol) has found use in pharmaceuticals as an intermediate in drug synthesis. Its ability to form hydrogen bonds makes it an ideal candidate for drug delivery systems, where it can act as a stabilizing agent or serve as a scaffold for bioactive molecules. Additionally, this compound has shown promise in materials science as a precursor for the synthesis of advanced polymers and coatings with enhanced mechanical properties.

Recent research has also explored the use of CAS No. 222902-38-0) in green chemistry applications. For instance, it has been employed as a catalyst in asymmetric synthesis reactions, demonstrating high enantioselectivity and catalytic efficiency. This development aligns with current trends toward sustainable chemical processes and highlights the compound's versatility across multiple disciplines.

In conclusion, 4-(Dimethyl-Oxazol-⁴-_ylium))b
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